Cas no 6924-72-7 (Ethyl Quinoxaline-6-carboxylate)

• Product Name: Ethyl Quinoxaline-6-carboxylate
• CAS No: 6924-72-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD09998746
• CID: 889522
• PubChem ID: 21764871
• Update Time: 2025-06-08

Ethyl Quinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl quinoxaline-6-carboxylate
• Quinoxaline-6-carboxylic acid ethyl ester
• 6-Ethoxycarbonyl-chinoxalin
• Chinoxalin-6-carbonsaeure-aethylester
• Chinoxalin-6-carbonsaeure-ethylester
• ethylquinoxaline-6-carboxylate
• 6-(Ethoxycarbonyl)quinoxaline
• ethyl quinoxaline-7-carboxylate
• SBB053999
• 6-Quinoxalinecarboxylic acid, ethyl ester
• BL004086
• SY039602
• AK143367
• ST50949766
• Ethyl 6-quinoxalinecarboxylate
• SCHEMBL10746855
• AKOS008950665
• CS-0043142
• 6924-72-7
• DTXSID30617766
• MFCD09998746
• PS-4504
• Ethyl Quinoxaline-6-carboxylate

• MDL： MFCD09998746
• Inchi： 1S/C11H10N2O2/c1-2-15-11(14)8-3-4-9-10(7-8)13-6-5-12-9/h3-7H,2H2,1H3
• InChI Key： KGGWBCOZLWDYSQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2C(C=1)=NC=CN=2)=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Melting Point: 66 °C
• Boiling Point: 330.8±22.0 °C(Predicted)
• PSA: 52.08000
• LogP: 1.80650
• pka: -0.31±0.30(Predicted)

Ethyl Quinoxaline-6-carboxylate Security Information

• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Ethyl Quinoxaline-6-carboxylate

Ethyl Quinoxaline-6-carboxylate (CAS No. 6924-72-7): An Overview of Its Properties and Applications

Ethyl Quinoxaline-6-carboxylate (CAS No. 6924-72-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a quinoxaline core and an ethyl ester group, making it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The quinoxaline scaffold is known for its broad range of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the ethyl ester group in Ethyl Quinoxaline-6-carboxylate further enhances its solubility and reactivity, making it an attractive candidate for a variety of chemical transformations and applications.

Recent studies have highlighted the potential of Ethyl Quinoxaline-6-carboxylate in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of quinoxaline derivatives, including Ethyl Quinoxaline-6-carboxylate, as potent inhibitors of specific enzymes involved in cancer progression. The results demonstrated that these compounds exhibited significant antiproliferative activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

In addition to its pharmaceutical applications, Ethyl Quinoxaline-6-carboxylate has also been explored for its use in materials science. A 2022 study published in the Journal of Materials Chemistry C investigated the photophysical properties of quinoxaline-based materials, including Ethyl Quinoxaline-6-carboxylate, for their potential use in organic light-emitting diodes (OLEDs). The study found that these materials exhibited excellent photoluminescence quantum yields and thermal stability, making them promising candidates for next-generation OLED devices.

The synthesis of Ethyl Quinoxaline-6-carboxylate typically involves the condensation of 1,2-diaminobenzene with an appropriate carboxylic acid or ester followed by esterification with ethanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of Ethyl Quinoxaline-6-carboxylate, further enhancing its commercial viability.

The physical properties of Ethyl Quinoxaline-6-carboxylate are well-documented. It is a solid at room temperature with a melting point ranging from 85 to 88°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic processes and applications where solubility is a critical factor.

In terms of safety and handling, Ethyl Quinoxaline-6-carboxylate should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The market demand for Ethyl Quinoxaline-6-carboxylate is driven by its diverse applications in pharmaceuticals, materials science, and other industries. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to grow. Companies involved in drug discovery, materials development, and specialty chemicals are increasingly investing in the synthesis and application of quinoxaline derivatives like Ethyl Quinoxaline-6-carboxylate.

In conclusion, Ethyl Quinoxaline-6-carboxylate (CAS No. 6924-72-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile properties make it an important intermediate in the synthesis of bioactive molecules and functional materials. Ongoing research continues to expand our understanding of its applications and optimize its production processes, ensuring its continued relevance in the future.